5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylthiopyrazole
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Description
5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylthiopyrazole is an important intermediate in the synthesis of efficient sterilants . It is also known as 5-AMINO-3-CYANO-1-(2,6-DICHLORO-4-TRIFLUOROMETHYLPHENYL)PYRAZOLE .
Synthesis Analysis
The synthesis of this compound involves several steps . The process begins with the reaction of diazonium salt of 2,6-dichloro-4-trifluoromethyl aniline with ethyl cyanoacetate in an organic solvent. The resulting product is then reacted with formaldehyde under the protection of inert gas. The final step involves a cyclization reaction with ammonia .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include diazotization, condensation, and cyclization . The diazonium salt generated in the process immediately condenses with 2,3-dicyano ethyl propanoate, preventing the formation of hydrazone most effectively .Physical and Chemical Properties Analysis
The compound has a molecular weight of 321.09 . More detailed physical and chemical properties were not found in the search results.Safety and Hazards
Future Directions
Properties
CAS No. |
120068-56-6 |
---|---|
Molecular Formula |
C13H9Cl2F3N4S |
Molecular Weight |
381.2 g/mol |
IUPAC Name |
5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-ethylsulfanylpyrazole-3-carbonitrile |
InChI |
InChI=1S/C13H9Cl2F3N4S/c1-2-23-11-9(5-19)21-22(12(11)20)10-7(14)3-6(4-8(10)15)13(16,17)18/h3-4H,2,20H2,1H3 |
InChI Key |
BCUFJUKQRNLOQF-UHFFFAOYSA-N |
SMILES |
CCSC1=C(N(N=C1C#N)C2=C(C=C(C=C2Cl)C(F)(F)F)Cl)N |
Canonical SMILES |
CCSC1=C(N(N=C1C#N)C2=C(C=C(C=C2Cl)C(F)(F)F)Cl)N |
Origin of Product |
United States |
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